4-ethoxy-3-nitro-N-{4-[(phenylacetyl)amino]phenyl}benzamide

• IUPAC Name: 4-ethoxy-3-nitro-N-[4-[(2-phenylacetyl)amino]phenyl]benzamide
• InChI: InChI=1S/C23H21N3O5/c1-2-31-21-13-8-17(15-20(21)26(29)30)23(28)25-19-11-9-18(10-12-19)24-22(27)14-16-6-4-3-5-7-16/h3-13,15H,2,14H2,1H3,(H,24,27)(H,25,28)
• InChI Key: PMWNANMIKNRHCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C23H21N3O5
• Molecular Weight: 419.4 g/mol

Description

4-ethoxy-3-nitro-N-{4-[(phenylacetyl)amino]phenyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the benzamide family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-ethoxy-3-nitro-N-{4-[(phenylacetyl)amino]phenyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2, 4-ethoxy-3-nitro-N-{4-[(phenylacetyl)amino]phenyl}benzamide reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
4-ethoxy-3-nitro-N-{4-[(phenylacetyl)amino]phenyl}benzamide has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects. It has also been found to inhibit the growth of cancer cells. The compound has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-3-nitro-N-{4-[(phenylacetyl)amino]phenyl}benzamide in lab experiments is its ability to inhibit COX-2, which makes it a useful tool for studying the inflammatory response. However, one limitation is that the compound has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of 4-ethoxy-3-nitro-N-{4-[(phenylacetyl)amino]phenyl}benzamide. One direction is to further investigate its potential applications in the treatment of cancer. Another direction is to study its safety and efficacy in humans. Additionally, further research could be done to better understand the compound's mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 4-ethoxy-3-nitro-N-{4-[(phenylacetyl)amino]phenyl}benzamide has been achieved using various methods. One of the most common methods is the reaction of 4-ethoxy-3-nitrobenzoic acid with 4-aminophenylacetic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI). The resulting product is then treated with ethyl chloroformate to yield the final compound.

Scientific Research Applications

4-ethoxy-3-nitro-N-{4-[(phenylacetyl)amino]phenyl}benzamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. Additionally, it has been shown to have potential applications in the treatment of cancer, as it inhibits the growth of cancer cells.